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Compound of Interest

Compound Name: Pentachloronitrobenzene

Cat. No.: B1680406

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a cornerstone of laboratory safety and environmental
responsibility. Pentachloronitrobenzene (PCNB), a fungicide also known as quintozene,
requires careful management due to its potential health and environmental hazards.[1][2][3]
This guide provides essential, step-by-step procedures for the safe disposal of PCNB, ensuring
the protection of both laboratory personnel and the surrounding ecosystem.

Key Properties and Hazards of
Pentachloronitrobenzene

Understanding the characteristics of PCNB is the first step toward its safe management. The
following table summarizes its key quantitative properties and hazard classifications.
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Property Value Reference
Chemical Formula C6CI5NO2 [4]
Molar Mass 295.32 g-mol-1 [4]
Off-white to yellow crystalline
Appearance ) [4]
solid
Melting Point 144 °C [4]
Boiling Point 328 °C (decomposes) [4]
Water Solubility 0.44 mg/L [4]
UN Number 3077 [2]
EPA Hazardous Waste
U185 [3]
Number
Health Hazard Rating
2 (Moderate) [5]
(NFPA/HMIS)
Fire Hazard Rating ]
0-1 (Slight to None) [2][5]
(NFPA/HMIS)
Reactivity Rating (NFPA/HMIS) 0 (Stable) [2][5]

Step-by-Step Disposal Procedures

The proper disposal of pentachloronitrobenzene is a multi-step process that begins with
correct identification and ends with compliant disposal. The following workflow outlines the
necessary procedures.
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‘Waste Identification & Segregation Packaging & Labeling. Storage Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

IMMEDIATE RESPONSE
- Evacuate and ventilate area

- Alert personnel
- Don appropriate PPE

CONTAIN SPILL
- Prevent entry into drains
and waterways

CLEANUP
- Use dry cleanup procedures for solids
- Use absorbent material for liquids

DECONTAMINATION

- Clean affected area with soap and water
or other approved decontaminant

DISPOSAL
- Collect all contaminated materials
in a sealed, labeled container
- Dispose as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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